Cas no 5365-17-3 (Cyclopropanecarboxylic acid, 2,2-dibromo-)

• Product Name: Cyclopropanecarboxylic acid, 2,2-dibromo-
• CAS No: 5365-17-3
• MF: C₄H₄Br₂O₂
• MW: 243.881360054016
• CID: 387028
• PubChem ID: 285834
• Update Time: 2025-05-25

Cyclopropanecarboxylic acid, 2,2-dibromo- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-dibromo-
• 2,2-Dibrom-cyclopropancarbonsaeure
• 2,2-Dibromocyclopropancarboseaure
• 2,2-Dibromo-cyclopropane-1-carboxylic acid
• 2,2-dibromocyclopropanecarboxylic acid
• 2,2-dibromo-cyclopropanecarboxylic acid
• 2-dibromocyclopropanecarboxylic acid
• AC1L63WI
• AC1Q5TT3
• AG-K-61166
• AR-1D1248
• CTK1H5073
• NSC143379
• SY350359
• NoName_12
• DTXSID70900967
• 5365-17-3
• 2,2-dibromocyclopropane carboxylic acid
• EN300-50411
• DTXSID90301437
• 2,2-dibromocyclopropane-1-carboxylic acid
• Z600508418
• NSC-143379
• SCHEMBL11817472
• MFCD32191406

• Inchi： 1S/C4H4Br2O2/c5-4(6)1-2(4)3(7)8/h2H,1H2,(H,7,8)
• InChI Key： ZZQWHIVRLNQEDZ-UHFFFAOYSA-N
• SMILES： BrC1(CC1C(=O)O)Br

Computed Properties

• Exact Mass: 241.85772
• Monoisotopic Mass: 241.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Cyclopropanecarboxylic acid, 2,2-dibromo-

Recent Advances in the Study of 2,2-Dibromocyclopropanecarboxylic Acid (CAS 5365-17-3): A Comprehensive Research Brief

2,2-Dibromocyclopropanecarboxylic acid (CAS 5365-17-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique dibromo-substituted structure, has demonstrated remarkable potential in various applications, ranging from synthetic chemistry to drug discovery. The compound's structural features, including the highly strained cyclopropane ring and the presence of bromine atoms, make it a valuable building block for the synthesis of more complex molecules with potential biological activities.

Recent studies have focused on exploring the synthetic utility of 2,2-dibromocyclopropanecarboxylic acid in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor for the synthesis of novel antiviral agents. The research team utilized the compound's reactive dibromo moiety to develop a series of cyclopropane-containing nucleoside analogs, which showed promising activity against RNA viruses. This application highlights the compound's potential in addressing current challenges in antiviral drug development, particularly in the context of emerging viral threats.

In the field of cancer research, 2,2-dibromocyclopropanecarboxylic acid has been investigated for its role in the synthesis of potential anticancer agents. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of cyclopropane-based HDAC inhibitors using this compound as a key intermediate. The resulting molecules exhibited selective cytotoxicity against several cancer cell lines while showing minimal effects on normal cells. This selectivity is attributed to the unique spatial configuration imparted by the cyclopropane core, which appears to enhance target specificity.

The compound's mechanism of action and metabolic stability have been subjects of recent pharmacokinetic studies. Research published in Drug Metabolism and Disposition (2023) examined the metabolic pathways of 2,2-dibromocyclopropanecarboxylic acid derivatives, revealing interesting insights into their stability and potential for oral bioavailability. These findings are particularly significant for drug development efforts, as they address one of the historical challenges associated with cyclopropane-containing pharmaceuticals.

From a synthetic chemistry perspective, novel methodologies for the preparation and modification of 2,2-dibromocyclopropanecarboxylic acid have been developed. A 2024 study in Angewandte Chemie introduced a catalytic asymmetric synthesis approach that significantly improves the enantioselectivity of downstream products derived from this compound. This advancement opens new possibilities for the creation of chiral pharmaceuticals with enhanced therapeutic profiles.

Looking forward, the unique properties of 2,2-dibromocyclopropanecarboxylic acid continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its structural features may facilitate selective tissue accumulation. Additionally, computational chemistry approaches are being employed to design new derivatives with optimized pharmacological properties, potentially expanding the compound's applications in treating various diseases.

In conclusion, recent research on 2,2-dibromocyclopropanecarboxylic acid (CAS 5365-17-3) demonstrates its growing importance in pharmaceutical development and chemical biology. Its versatility as a synthetic building block, combined with the biological activities of its derivatives, positions this compound as a valuable tool in drug discovery. As research continues to uncover new applications and refine synthetic methodologies, we anticipate seeing more drug candidates derived from this unique cyclopropane derivative entering clinical development in the coming years.